Cas no 124-25-4 (Tetradecanal)

• Product Name: Tetradecanal
• CAS No: 124-25-4
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• MDL: MFCD00007019
• CID: 36124
• PubChem ID: 125307927
• Update Time: 2025-10-30

Tetradecanal Chemical and Physical Properties

Names and Identifiers

• Peach aldehyde
• GAMMA.-Undecalactone
• Gamma-Undecalactone
• -Heptyldihydro-furanone
• gamma-Undecanolactone
• 4-n-Heptyl-4-hydroxybutanoic acid lactone
• Undecan-4-olide
• tetradecyl aldehyde
• myristaldehyde
• Aldehyde C14
• Aldehyde C-14 myristic
• tetradecanal
• FEMA 2763
• n-Tetradecanal
• Tosylglycolic Acid
• trans11-tetradecenal
• Myristyl Aldehyde
• Tetradecanaldehyde
• NSC 66435
• Aldehyde peche
• 1-Tetradecanal
• Myristinaldehyde
• Tetradecane-1-al
• MYRISTIC ALDEHYDE
• CH3(CH2)12CHO
• n-C13H27CHO
• tetradecylaldehyde
• myristylaldehyde
• n-tetradecyl aldehyde
• Tetradecanal

• MDL： MFCD00007019
• Inchi： 1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h14H,2-13H2,1H3
• InChI Key： UHUFTBALEZWWIH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC=O

Computed Properties

• Exact Mass: 212.21400
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: The appearance is liquid, with a gentle oil smell, slightly citrus and iris like aroma. When cooled, it becomes a waxy solid, easy to polymerize, and forms a solid with a melting point of 65 º C.
• Density: 0.8278
• Melting Point: 23°C(lit.)
• Boiling Point: 166°C/24mmHg(lit.)
• Flash Point: 137℃
• Refractive Index: 1.4410
• PSA: 17.07000
• LogP: 4.88640
• FEMA: 2763 | MYRISTALDEHYDE

Tetradecanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：XB7900000
• Hazardous Material Identification：
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Tetradecanal

Tetradecanal (CAS No. 124-25-4): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Tetradecanal, also known as Myristaldehyde (CAS No. 124-25-4), is a long-chain aliphatic aldehyde with the molecular formula C₁₄H₂₈O. This compound is widely recognized for its fragrance and flavor applications, making it a key ingredient in the cosmetics, food, and pharmaceutical industries. Its waxy, floral, and slightly fruity aroma has made it a popular choice for perfumers and flavorists seeking to create complex olfactory profiles.

The demand for Tetradecanal has surged in recent years, driven by the growing natural and organic product trends. Consumers are increasingly seeking sustainable and eco-friendly alternatives, prompting manufacturers to explore bio-based sources for this compound. Researchers are also investigating its potential in green chemistry applications, such as biodegradable surfactants and renewable materials.

From a technical standpoint, Tetradecanal exhibits a high boiling point (approximately 285°C) and low water solubility, which makes it suitable for use in lipophilic formulations. Its chemical stability under normal conditions ensures longevity in products like essential oils, candles, and personal care items. Additionally, its role as a precursor in the synthesis of fatty alcohols and esters further expands its industrial relevance.

In the fragrance industry, Tetradecanal is often blended with other aldehydes and terpenes to enhance scent longevity and complexity. Perfumers value its ability to impart a creamy and powdery undertone, which is particularly desirable in luxury perfumes and home fragrances. Meanwhile, in the food sector, it is used as a flavor enhancer for dairy and confectionery products, where it contributes to a buttery or nutty taste profile.

The global market for Tetradecanal is projected to grow steadily, fueled by advancements in extraction technologies and increasing demand for natural ingredients. Companies are investing in innovative production methods, such as enzymatic synthesis, to meet regulatory standards and consumer preferences. Furthermore, its compatibility with vegan and cruelty-free formulations aligns with the rising ethical consumerism movement.

For researchers and industry professionals, understanding the physicochemical properties of Tetradecanal is crucial for optimizing its applications. Key parameters include its melting point (23-25°C), refractive index (1.435-1.445), and vapor pressure (0.01 mmHg at 25°C). These characteristics influence its behavior in various formulations, from emulsions to spray-dried powders.

In conclusion, Tetradecanal (CAS No. 124-25-4) remains a versatile and valuable compound across multiple industries. Its unique aromatic profile, combined with its functional versatility, ensures its continued relevance in modern chemistry and consumer goods. As sustainability and innovation drive market trends, this aldehyde is poised to play an even greater role in the future of specialty chemicals.